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Compound of Interest

Compound Name: Cox-2-IN-26

Cat. No.: B15140793 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

extends beyond experiments to the proper disposal of chemical reagents. Cox-2-IN-26, a

potent and selective COX-2 inhibitor, requires careful handling and disposal to mitigate

potential environmental and health risks. Adherence to established protocols is paramount for

maintaining a safe and compliant research environment.

Immediate Safety and Disposal Plan
While a specific Safety Data Sheet (SDS) for Cox-2-IN-26 is not publicly available, information

on analogous COX-2 inhibitors, such as Celecoxib, indicates that these compounds can be

hazardous and toxic to aquatic life with long-lasting effects.[1] Therefore, Cox-2-IN-26 should

be treated as hazardous waste and disposed of in accordance with all applicable local, state,

and federal regulations. Under no circumstances should this compound be disposed of down

the drain or in regular trash.[2][3]

Quantitative Data Summary
For unused, expired, or waste Cox-2-IN-26, the following disposal guidelines should be

followed. This data is generalized for laboratory chemical waste and should be adapted to

specific institutional and regulatory requirements.
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Parameter Guideline Source

Waste Category

Hazardous Chemical Waste

(likely toxic, environmental

hazard)

Inferred from similar

compounds[1]

Container Type

Original or compatible,

properly sealed, and labeled

container.

[4][5]

Storage Location

Designated Satellite

Accumulation Area (SAA)

within the laboratory.

[4][5]

Aqueous Waste

Do not dispose of aqueous

solutions containing Cox-2-IN-

26 down the drain. Collect

separately.

[1]

Organic Solvent Waste

Collect in a designated,

compatible hazardous waste

container. Segregate

halogenated and non-

halogenated solvents if

required by your institution.

[1]

Solid Waste

Collect in a designated,

compatible hazardous waste

container.

[5]

Empty Containers If the container held a P-listed

(acutely hazardous) waste, it

must be triple-rinsed, and the

rinsate collected as hazardous

waste. For other hazardous

waste, empty containers

should be managed according

to institutional policy, which

may include defacing the label

and disposal as regular trash

[1]
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after ensuring no residual

chemical remains.

Experimental Protocols: Step-by-Step Disposal
Procedure
The following protocol outlines the necessary steps for the proper disposal of Cox-2-IN-26.

Waste Identification and Segregation:

Identify all waste streams containing Cox-2-IN-26 (e.g., unused solid compound, solutions

in organic solvents, aqueous solutions, contaminated labware).

Segregate these waste streams based on their physical form (solid, liquid) and solvent

composition (halogenated, non-halogenated, aqueous). Do not mix incompatible waste

types.[1][4]

Containerization:

Use appropriate, leak-proof containers for each waste stream. Whenever possible, use the

original container.[4][6]

Ensure containers are compatible with the chemical waste. For instance, do not store

corrosive materials in metal containers.[4]

Keep containers securely closed except when adding waste.[1][5]

Labeling:

Clearly label each waste container with "Hazardous Waste" and the full chemical name:

"Cox-2-IN-26".

Include the approximate concentration and quantity of the waste.

Indicate the date when waste was first added to the container (accumulation start date).[6]

List all components of a mixture, including solvents.
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Storage:

Store all hazardous waste containers in a designated and properly marked Satellite

Accumulation Area (SAA) within the laboratory where the waste is generated.[4][5]

The SAA should be located at or near the point of generation and under the control of the

laboratory personnel.[5]

Ensure secondary containment is used for liquid waste containers to prevent spills.

Disposal Request and Pickup:

Once a waste container is full, or before it reaches the regulatory time limit for storage in

an SAA (typically 180 or 270 days, but can be shorter), arrange for its disposal through

your institution's Environmental Health and Safety (EHS) office.[5]

Follow your institution's specific procedures for requesting a hazardous waste pickup. This

may involve an online request system or specific forms.[6]

Do not transport hazardous waste outside of your laboratory. Trained EHS personnel will

collect it from your SAA.
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Caption: Disposal workflow for Cox-2-IN-26.
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Caption: Logical relationship for Cox-2-IN-26 disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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